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Compound of Interest

Compound Name: N-Cyclodecylmethylamine

CAS No.: 80789-66-8

Cat. No.: B1295168

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
N-Methylcyclodecanamine, identified by CAS number 80789-66-8, is a cyclic secondary amine.

This document provides a comprehensive technical overview of its chemical structure,

properties, and potential applications, particularly within the realm of medicinal chemistry and

drug discovery. While specific experimental data for this compound is limited in public literature,

this guide synthesizes available information, predicted data, and established principles of

organic and medicinal chemistry to offer a detailed profile. The guide covers the compound's

structure and physicochemical properties, plausible synthetic routes, and a discussion of its

potential biological significance based on the pharmacology of related cyclic amines and the

well-documented impact of N-methylation on drug candidates.

Chemical Identity and Structure
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N-Methylcyclodecanamine is a derivative of cyclodecanamine, featuring a methyl group

attached to the nitrogen atom. Its chemical formula is C₁₁H₂₃N, and it has a molecular weight of

approximately 169.31 g/mol . The structure is characterized by a ten-membered carbocyclic

ring, which provides considerable conformational flexibility.

Molecular Structure:

Caption: 2D structure of N-Methylcyclodecanamine.

Physicochemical Properties
While extensive experimental data for N-Methylcyclodecanamine is not readily available, a

combination of data from chemical suppliers and computational predictions provides insight

into its physical and chemical characteristics.

Property Value Source

Molecular Formula C₁₁H₂₃N Cheméo[1]

Molecular Weight 169.31 g/mol Cheméo[1]

Normal Boiling Point

(Predicted)
499.53 K Cheméo[1]

Normal Melting Point

(Predicted)
260.1 K Cheméo[1]

Enthalpy of Formation (Gas,

Predicted)
-187.22 kJ/mol Cheméo[1]

Enthalpy of Vaporization

(Predicted)
47.13 kJ/mol Cheméo[1]

Octanol/Water Partition

Coefficient (logP, Predicted)
3.75 Cheméo[1]

Spectroscopic Analysis
Spectroscopic data is crucial for the structural elucidation and confirmation of chemical

compounds. Due to the lack of publicly available experimental spectra for N-
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Methylcyclodecanamine, this section provides predicted spectra based on computational

models.

Mass Spectrometry (Experimental)
An electron ionization (EI) mass spectrum for N-Methylcyclodecanamine is available in the

NIST WebBook. The spectrum displays a molecular ion peak and a characteristic

fragmentation pattern that can be used for its identification.

Nuclear Magnetic Resonance (NMR) Spectroscopy
(Predicted)
¹H and ¹³C NMR spectra are invaluable for determining the detailed structure of organic

molecules. The following are predicted spectra for N-Methylcyclodecanamine.

Predicted ¹H NMR Spectrum: The proton NMR spectrum is expected to show complex

multiplets for the cyclodecane ring protons due to conformational flexibility. A singlet

corresponding to the N-methyl protons would be observed, likely in the range of 2.2-2.5 ppm.

The proton attached to the nitrogen-bearing carbon would also appear as a multiplet.

Predicted ¹³C NMR Spectrum: The carbon NMR spectrum would display multiple signals for the

cyclodecane ring carbons, with their chemical shifts influenced by their position relative to the

nitrogen atom. The N-methyl carbon would appear as a distinct signal, typically in the range of

30-40 ppm.

Infrared (IR) Spectroscopy (Predicted)
The IR spectrum of N-Methylcyclodecanamine is predicted to exhibit characteristic absorption

bands for a secondary amine. Key expected peaks include:

N-H Stretch: A weak to medium absorption band around 3300-3500 cm⁻¹.

C-H Stretch: Strong absorptions in the 2850-2950 cm⁻¹ region, characteristic of the

methylene and methyl groups.

C-N Stretch: A medium absorption band in the 1020-1250 cm⁻¹ range.
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Synthesis of N-Methylcyclodecanamine
While a specific, documented synthesis for N-Methylcyclodecanamine is not readily found in

the literature, a plausible and commonly employed method for the N-methylation of amines is

reductive amination. This approach offers a straightforward route from the corresponding

primary amine or ketone.

Plausible Synthetic Route: Reductive Amination
A likely synthetic pathway involves the reaction of cyclodecanone with methylamine in the

presence of a reducing agent. This two-step, one-pot reaction first forms an intermediate imine,

which is then reduced to the final secondary amine.

Cyclodecanone Imine IntermediateMethylamine N-Methylcyclodecanamine

Reducing Agent
(e.g., NaBH₃CN)

Click to download full resolution via product page

Caption: Plausible synthetic workflow for N-Methylcyclodecanamine.

Experimental Protocol (Hypothetical):

Reaction Setup: To a solution of cyclodecanone (1 equivalent) in a suitable solvent such as

methanol or ethanol, add methylamine (a solution in a compatible solvent, 1.1-1.5

equivalents).

Imine Formation: Stir the mixture at room temperature for 1-2 hours to facilitate the formation

of the imine intermediate. The reaction progress can be monitored by techniques like TLC or

GC-MS.

Reduction: Cool the reaction mixture in an ice bath and add a reducing agent, such as

sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (STAB), portion-wise

(1.1-1.5 equivalents). These reagents are selective for the reduction of imines in the

presence of ketones.

Reaction Completion and Workup: Allow the reaction to warm to room temperature and stir

for an additional 12-24 hours. Quench the reaction by the careful addition of water or a dilute
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acid.

Extraction and Purification: Extract the product into an organic solvent (e.g., ethyl acetate or

dichloromethane). Wash the organic layer with brine, dry over an anhydrous salt (e.g.,

Na₂SO₄), and concentrate under reduced pressure. The crude product can be purified by

column chromatography on silica gel to yield N-Methylcyclodecanamine.

Causality Behind Experimental Choices:

Solvent: Methanol and ethanol are good choices as they are protic and can facilitate both

imine formation and the subsequent reduction.

Reducing Agent: Sodium cyanoborohydride and sodium triacetoxyborohydride are preferred

because they are mild and chemoselective, reducing the imine much faster than the starting

ketone, thus minimizing side reactions.

Stoichiometry: A slight excess of methylamine and the reducing agent is used to ensure the

complete conversion of the starting ketone.

Potential Biological Activity and Applications in
Drug Discovery
While there is no specific biological activity reported for N-Methylcyclodecanamine, its

structural features—a large carbocyclic ring and a secondary amine—are present in various

biologically active molecules. The field of medicinal chemistry often explores cyclic amines for

their potential to interact with a range of biological targets.

The Role of the Cyclic Scaffold:

Large carbocyclic rings can confer lipophilicity to a molecule, which can be advantageous for

crossing biological membranes.

The conformational flexibility of the cyclodecane ring allows it to adopt various shapes to fit

into the binding pockets of proteins.

The Significance of N-Methylation:
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N-methylation is a common strategy in drug design to modulate the physicochemical and

pharmacological properties of a lead compound. The introduction of a methyl group on the

nitrogen atom can:

Increase Lipophilicity: This can enhance membrane permeability and oral bioavailability.

Alter Basicity: The pKa of the amine is affected, which can influence its ionization state at

physiological pH and its interactions with biological targets.

Improve Metabolic Stability: N-methylation can protect the amine from certain metabolic

pathways, such as oxidation by monoamine oxidases, potentially increasing the drug's half-

life.

Modify Receptor Binding: The added steric bulk of the methyl group can alter the binding

affinity and selectivity of the molecule for its target receptor.

Given these principles, N-Methylcyclodecanamine could serve as a scaffold or a building block

in the synthesis of more complex molecules with potential therapeutic applications. For

instance, it could be incorporated into structures targeting G-protein coupled receptors

(GPCRs), ion channels, or enzymes where a lipophilic, cyclic moiety is desired.

Safety and Toxicology
No specific toxicological data for N-Methylcyclodecanamine is publicly available. As with any

chemical compound, it should be handled with appropriate safety precautions in a laboratory

setting. This includes the use of personal protective equipment such as gloves, safety glasses,

and a lab coat. Work should be conducted in a well-ventilated area or a fume hood.

Conclusion
N-Methylcyclodecanamine is a simple yet interesting molecule with potential for further

exploration in synthetic and medicinal chemistry. While the current body of literature on this

specific compound is sparse, its structural relationship to other biologically active cyclic amines

and the well-understood effects of N-methylation provide a strong rationale for its investigation

as a building block in drug discovery programs. The predicted spectroscopic data and the

plausible synthetic route outlined in this guide offer a starting point for researchers interested in

synthesizing and characterizing this compound for further study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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